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Compound of Interest

Compound Name: Nickel thiocyanate

CAS No.: 20427-77-4

Cat. No.: B1164915

Get Quote

Nickel(II) thiocyanate, with the chemical formula Ni(SCN)₂, is an inorganic coordination

polymer. It typically appears as a green-brown powder.[1][2] The compound is soluble in polar

solvents, and its aqueous solutions are green.[3][4]

Structurally, Ni(SCN)₂ consists of two-dimensional sheets held together by Van der Waals

forces.[1] Each nickel ion is octahedrally coordinated by four sulfur atoms and two nitrogen

atoms from the bridging thiocyanate ligands.[1] This coordination pattern belongs to the

mercury thiocyanate structure type.[1] At low temperatures, nickel(II) thiocyanate exhibits

antiferromagnetic properties.[1][5]
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Property Value Reference

CAS Number 13689-92-4 [1]

Molecular Formula Ni(SCN)₂ [1]

Molar Mass 174.86 g/mol [1]

Appearance Green-brown powder [1]

Density 2.59 g/cm³ [1]

Water Solubility
35.48 g / 100 g solution (at

25°C)
[6][7]

Magnetic Susceptibility (χ) 5 × 10⁻³ cm³/mol [1]

Weiss Constant (θ) 29 K [5]

Crystal Structure Hg(SCN)₂ structure type [1]

Coordination Geometry Octahedral [1]

Experimental Protocols
Synthesis of Nickel(II) Thiocyanate
Several methods are available for the synthesis of nickel(II) thiocyanate. The most common

protocols involve salt metathesis reactions.

Protocol 1: Reaction of Nickel(II) Sulfate and Barium Thiocyanate[1][5]

This method relies on the precipitation of insoluble barium sulfate.

Preparation of Solutions: Prepare separate aqueous solutions of nickel(II) sulfate

hexahydrate (NiSO₄·6H₂O) and barium thiocyanate trihydrate (Ba(SCN)₂·3H₂O). A saturated

solution of Ba(SCN)₂·3H₂O can be used.[5]

Reaction: Add the barium thiocyanate solution to the nickel(II) sulfate solution while stirring.

An immediate white precipitate of barium sulfate (BaSO₄) will form, leaving nickel(II)

thiocyanate in the supernatant.[5]
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Separation: Stir the reaction mixture at room temperature, then separate the BaSO₄

precipitate by centrifugation or filtration.

Isolation: Collect the green supernatant liquor containing the dissolved Ni(SCN)₂.

Drying: Evaporate the solvent from the liquor in vacuo to obtain a green-brown

microcrystalline powder of nickel(II) thiocyanate.[5] The reported yield for this method is

approximately 86%.[5]

Protocol 2: Reaction of Nickel(II) Chloride and Potassium Thiocyanate[4][8]

This protocol is suitable for synthesis in an alcoholic medium, precipitating potassium chloride.

Preparation of Solutions: Dissolve nickel(II) chloride (NiCl₂) in an anhydrous alcohol such as

ethanol or isopropanol.[8] In a separate flask, dissolve potassium thiocyanate (KSCN) in the

same solvent.

Reaction: Add the nickel(II) chloride solution to the potassium thiocyanate solution. A white

precipitate of potassium chloride (KCl) will form, leaving a blue or green solution of nickel(II)

thiocyanate.[8]

Separation: Remove the KCl precipitate by filtration.

Isolation: The filtrate contains the nickel(II) thiocyanate. It can be used directly for further

reactions (e.g., synthesis of complexes) or evaporated to yield the solid product.

Applications in Research and Development
Nickel(II) thiocyanate serves as a versatile precursor and building block in several areas of

chemical research.

Coordination Chemistry
The primary application of Ni(SCN)₂ is as a ligand or metal source in the synthesis of more

complex coordination compounds and metal-organic frameworks (MOFs).[9][10][11] The

thiocyanate ligand is ambidentate, meaning it can coordinate to metal centers through either

the nitrogen or the sulfur atom, or it can act as a bridge between two metal centers.[9] This

versatility allows for the construction of diverse supramolecular architectures, including 1D
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chains, 2D layers, and 3D frameworks.[12][13] These complexes are studied for their

interesting magnetic, spectral, and structural properties.[14][15]

Coordination Complexes
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Caption: Role of Ni(SCN)₂ in synthesizing coordination complexes.

Catalysis in Organic Synthesis
Nickel(II) compounds are increasingly recognized as cost-effective catalysts for a variety of

organic transformations.[16] Nickel(II) thiocyanate complexes, particularly those with phosphine
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ligands, have been shown to catalyze cross-coupling reactions.[17] For example, a complex of

Ni(SCN)₂ with Chiraphos has been used for the polymerization of dihalobenzenes and

halothiophenes to produce conjugated polymers like poly(1,4-phenylene) and poly(3-

hexylthiophene), respectively.[17]
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Caption: Catalytic workflow for polythiophene synthesis.

Biomedical Applications
A recent study has highlighted the potential of nickel(II) thiocyanate in the field of drug

development and therapeutics.[18] When formulated as nanoparticles (NiSCN-NPs) and

impregnated into cotton gauze, the material exhibits significant antibacterial, antibiofilm, and

antioxidant properties. In vivo studies on rat models demonstrated that this functionalized

wound dressing promotes rapid and scarless wound healing.[18] The study confirmed that the

NiSCN-NPs were non-toxic to normal human cell lines at effective concentrations, suggesting a

promising future for this compound in advanced wound care.[18]
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Caption: Workflow for developing a Ni(SCN)₂-based therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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